Cas no 2731013-32-2 (rac-methyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate)

• Product Name: rac-methyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate
• CAS No: 2731013-32-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5666660
• PubChem ID: 165887743
• Update Time: 2025-07-08

rac-methyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (4aR,8aR)-octahydropyrano[3,4-b][1,4]oxazine-2-carboxylate
• 2731013-32-2
• EN300-27727123
• rac-methyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate

• Inchi： 1S/C9H15NO4/c1-12-9(11)7-4-14-8-5-13-3-2-6(8)10-7/h6-8,10H,2-5H2,1H3/t6-,7?,8+/m0/s1
• InChI Key： AYNGRPFZMMSTBV-YPVSKDHRSA-N
• SMILES： O1CC(C(=O)OC)N[C@H]2CCOC[C@@H]12

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 56.8Ų

Additional information on rac-methyl (4aR,8aR)-octahydropyrano3,4-b1,4oxazine-2-carboxylate

Rac-Methyl (4aR,8aR)-Octahydropyrano[3,4-B]Oxazine-2-Carboxylate: A Comprehensive Overview

The compound rac-methyl (4aR,8aR)-octahydropyrano[3,4-b]oxazine-2-carboxylate, identified by the CAS number 2731013-32-2, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to a class of bicyclic compounds that exhibit a complex stereochemistry and versatile functional groups, making it a valuable subject for both academic research and industrial development.

Recent studies have highlighted the importance of understanding the stereochemical configuration of this compound. The (4aR,8aR) configuration is critical in determining its physical properties and biological activity. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the exact spatial arrangement of the molecule. These findings have been instrumental in designing more efficient synthetic pathways and optimizing its use in various applications.

The synthesis of rac-methyl (4aR,8aR)-octahydropyrano[3,4-b]oxazine-2-carboxylate involves a multi-step process that typically begins with the preparation of the oxazine ring system. One of the most promising approaches reported in recent literature involves the use of a palladium-catalyzed cross-coupling reaction to construct the bicyclic framework. This method not only enhances the yield but also ensures high stereoselectivity, which is essential for maintaining the compound's bioactivity.

In terms of applications, this compound has shown potential in the pharmaceutical industry as a precursor for drug development. Its unique structure allows for interactions with various biological targets, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. Preclinical studies have demonstrated its ability to modulate key enzymes involved in these pathways, providing a strong foundation for further investigation.

Another area where rac-methyl (4aR,8aR)-octahydropyrano[3,4-b]oxazine-2-carboxylate has shown promise is in materials science. Its rigid bicyclic structure and functional groups make it an ideal candidate for use in polymer synthesis and advanced materials development. Researchers have explored its role as a building block for creating high-performance polymers with tailored mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on biodegradation mechanisms under various environmental conditions, providing insights into its persistence in natural systems. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, rac-methyl (4aR,8aR)-octahydropyrano[3,4-b]oxazine-2-carboxylate represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.